Cas no 910037-15-9 (4-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H,3H,4H-pyrido[3,2-b][1,4]oxazine)

• Product Name: 4-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H,3H,4H-pyrido[3,2-b][1,4]oxazine
• CAS No: 910037-15-9
• MF: C₁₄H₂₁BN₂O₃
• MW: 276.139143705368
• MDL: MFCD09065020
• CID: 803032
• PubChem ID: 24229653
• Update Time: 2025-05-21

4-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H,3H,4H-pyrido[3,2-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
• 2H-Pyrido[3,2-b]-1,4-oxazine,3,4-dihydro-4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-Methyl-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazine-7-boronic acid pinacol ester
• 4-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydropyrido[3,2-b][1,4]oxazine
• 4-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H,3H,4H-pyrido[3,2-b][1,4]oxazine
• PS-9692
• FT-0717322
• (4-Methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxaZin-7-yl)boronic acid pinacol ester
• AKOS015949776
• 3,4-Dihydro-4-methyl-2H-pyrido[3,2-b][1,4]oxazine-7-boronic acid pinacol ester
• PDTRXHRSCGNYFD-UHFFFAOYSA-N
• MFCD09065020
• 910037-15-9
• 3,4-Dihydro-4-methyl-2H-pyrido[3,2-b][1,4]oxazine-7-boronic acid, pinacol ester
• 4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazin-7-ylboronic acid, pinacol ester
• SCHEMBL2068205
• FD10086
• 4-Methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine, AldrichCPR
• 4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-boronic acid, pinacol ester
• CS-0175690
• DTXSID90640358
• 4-METHYL-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2H,3H-PYRIDO[3,2-B][1,4]OXAZINE

• MDL： MFCD09065020
• Inchi： 1S/C14H21BN2O3/c1-13(2)14(3,4)20-15(19-13)10-8-11-12(16-9-10)17(5)6-7-18-11/h8-9H,6-7H2,1-5H3
• InChI Key： PDTRXHRSCGNYFD-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C3C(=C2)OCCN3C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 276.16500
• Monoisotopic Mass: 276.1645227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.15
• Melting Point: 122.5-123.5
• Boiling Point: 419.5°C at 760 mmHg
• Flash Point: 207.5°C
• Refractive Index: 1.534
• PSA: 43.82000
• LogP: 1.27440

4-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H,3H,4H-pyrido[3,2-b][1,4]oxazine Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H,3H,4H-pyrido[3,2-b][1,4]oxazine

4-Methyl-7-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-2H,3H,4H-Pyrido[3,2-B][1,4]Oxazine: A Comprehensive Overview

The compound with CAS No. 910037-15-9 is a highly specialized organic molecule known as 4-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H,3H,4H-pyrido[3,2-b][1,4]oxazine. This molecule belongs to the class of heterocyclic compounds and has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural features and potential applications.

The pyrido[3,2-b][1,4]oxazine core of this compound is a fused bicyclic system consisting of a pyridine ring and an oxazine ring. This structure provides the molecule with aromatic stability and electronic properties that make it suitable for various applications in drug design and materials synthesis. The tetramethyl-dioxaborolane substituent at the 7-position further enhances the molecule's reactivity and functionalization potential.

Recent studies have highlighted the importance of dioxaborolane-containing compounds in cross-coupling reactions. The presence of the boron atom in the dioxaborolane ring allows for efficient Suzuki-Miyaura coupling reactions under mild conditions. This property makes CAS No. 910037-15-9 a valuable precursor in the synthesis of complex organic molecules with high precision and yield.

In addition to its role in organic synthesis, this compound has shown promise in the development of advanced materials such as optoelectronic devices. The conjugated system within the pyrido[3,2-b][1,4]oxazine framework enables efficient charge transport properties. Researchers have explored its potential as a building block for organic semiconductors and light-emitting diodes (OLEDs), where its electronic characteristics can be tailored for specific applications.

The methyl group at the 4-position of the molecule contributes to its steric bulk and influences its solubility properties. This feature is particularly advantageous in solution-based synthetic methods and material processing techniques such as spin-coating or inkjet printing.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of CAS No. 910037-15-9. Density functional theory (DFT) calculations have revealed that the molecule exhibits a high degree of conjugation across its aromatic system. This conjugation enhances its ability to absorb visible light and emit fluorescence under certain conditions.

Moreover, the integration of dioxaborolane moieties into heterocyclic systems has opened new avenues for bioconjugation studies. The boron atom serves as a reactive site for attaching bioactive molecules such as peptides or nucleic acids without disrupting the aromaticity of the parent structure.

In conclusion, CAS No. 910037-15-9, or 4-methyl-7-(tetramethyl-dioxaborolan-2-yl)-pyrido[3,2-b][1,4]oxazine, represents a versatile building block with wide-ranging applications in organic synthesis and materials science. Its unique combination of structural features and functional groups positions it as a key compound for future research and development efforts.